3-amino-N-[(4-chlorophenyl)methyl]-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide
Description
The compound “3-amino-N-[(4-chlorophenyl)methyl]-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide” is a chemical compound with the molecular formula C17H16ClN3OS . It is a complex organic compound that belongs to the class of organic compounds known as thienopyridines .
Molecular Structure Analysis
The molecular structure of this compound involves a thieno[2,3-b]pyridine core, which is a bicyclic system consisting of a thiophene ring fused with a pyridine ring . The compound also contains an amine group (-NH2), a carboxamide group (-CONH2), and a chlorophenyl group (-C6H4Cl) .Physical And Chemical Properties Analysis
This compound has a molecular weight of 345.8 g/mol . Other physical and chemical properties such as solubility, melting point, boiling point, etc., were not found in the available resources.Scientific Research Applications
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Scientific Field: Pharmacology
- Application : Indole derivatives, which are structurally similar to the compound you mentioned, have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
- Methods of Application : These compounds are typically synthesized in a laboratory setting and then tested for their biological activities using various in vitro and in vivo models .
- Results : The specific results would depend on the exact derivative and the biological activity being tested. For example, one derivative showed inhibitory activity against influenza A with an IC50 of 7.53 μmol/L .
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Scientific Field: Organic Chemistry
- Application : Secondary 3-aminothieno[2,3-b]pyridine-2-carboxamides have been used in reactions with ortho-formylbenzoic acid to produce angular (±)-7,7a-dihydropyrido[3",2":4’,5’]thieno[2’,3’:5,6]pyrimido[2,1-a]isoindole-6,12-diones .
- Methods of Application : The reaction is carried out in a laboratory setting, typically in a solvent like toluene and catalyzed by para-toluenesulfonic acid .
- Results : The reaction led to the formation of colorless compounds 2a - e without the isolation of free intermediate acids 3a - e .
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Scientific Field: Medicinal Chemistry
- Application : Thiazoles, which share a similar heterocyclic structure with the compound you mentioned, have been found to possess diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .
- Methods of Application : These compounds are typically synthesized in a laboratory setting and then tested for their biological activities using various in vitro and in vivo models .
- Results : The specific results would depend on the exact derivative and the biological activity being tested .
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Scientific Field: Pharmacology
- Application : A compound structurally similar to the one you mentioned, “3-AMINO-5-CHLORO-N-CYCLOPROPYL-6-METHOXY-4-METHYLTHIENO[2,3-B]PYRIDINE-2-CARBOXAMIDE”, is known as LY2033298, an allosteric potentiator highly selective for the human M4 muscarinic acetylcholine receptor subtype .
- Methods of Application : This compound is typically synthesized in a laboratory setting and then tested for its biological activities using various in vitro and in vivo models .
- Results : The specific results would depend on the exact derivative and the biological activity being tested .
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Scientific Field: Medicinal Chemistry
- Application : Pyridine derivatives, which share a similar heterocyclic structure with the compound you mentioned, have been found to possess diverse biological activities .
- Methods of Application : These compounds are typically synthesized in a laboratory setting and then tested for their biological activities using various in vitro and in vivo models .
- Results : The specific results would depend on the exact derivative and the biological activity being tested .
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Scientific Field: Pharmacology
- Application : A compound structurally similar to the one you mentioned, “4-Arylthieno[2,3-b]pyridine-2-carboxamides”, has been shown to be potent inhibitors of the plasmodial enzyme Pf GSK-3 .
- Methods of Application : This compound is typically synthesized in a laboratory setting and then tested for its biological activities using various in vitro and in vivo models .
- Results : The specific results would depend on the exact derivative and the biological activity being tested .
properties
IUPAC Name |
3-amino-N-[(4-chlorophenyl)methyl]-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16ClN3OS/c1-9-7-10(2)21-17-13(9)14(19)15(23-17)16(22)20-8-11-3-5-12(18)6-4-11/h3-7H,8,19H2,1-2H3,(H,20,22) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FPRULFHDSFKYBV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC2=C1C(=C(S2)C(=O)NCC3=CC=C(C=C3)Cl)N)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16ClN3OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30351931 | |
Record name | 3-amino-N-[(4-chlorophenyl)methyl]-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30351931 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
345.8 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-amino-N-[(4-chlorophenyl)methyl]-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide | |
CAS RN |
633283-39-3 | |
Record name | 3-Azanyl-N-((4-chlorophenyl)methyl)-4,6-dimethyl-thieno(2,3-b)pyridine-2-carboxamide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0633283393 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 3-amino-N-[(4-chlorophenyl)methyl]-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30351931 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 633283-39-3 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 3-AZANYL-N-((4-CHLOROPHENYL)METHYL)-4,6-DIMETHYL-THIENO(2,3-B)PYRIDINE-2-CARBOXAMIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/S8GR9YM9MV | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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